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Compound of Interest

Compound Name: (R)-DRF053 dihydrochloride

Cat. No.: B10768303 Get Quote

Technical Support Center: (R)-DRF053
Dihydrochloride
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the stability, degradation, and storage of (R)-
DRF053 dihydrochloride.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for solid (R)-DRF053 dihydrochloride?

A1: Solid (R)-DRF053 dihydrochloride should be stored at +4°C in a tightly sealed container,

away from moisture.[1][2][3][4]

Q2: How should I store stock solutions of (R)-DRF053 dihydrochloride?

A2: Once prepared, stock solutions should be aliquoted to avoid repeated freeze-thaw cycles

and stored in tightly sealed vials.[1] For short-term storage, -20°C is suitable for up to one

month.[1] For long-term storage, -80°C is recommended for up to six months.[1]

Q3: In which solvents is (R)-DRF053 dihydrochloride soluble?

A3: (R)-DRF053 dihydrochloride is soluble in both DMSO and water, with a maximum

concentration of approximately 100 mM (49.04 mg/mL).[1][2][3][4] For DMSO solutions,
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ultrasonic warming may be necessary to achieve complete dissolution.[1] It is also noted that

hygroscopic DMSO can affect solubility, so using newly opened DMSO is recommended.[1]

Q4: Is there any information available on the degradation pathways of (R)-DRF053
dihydrochloride?

A4: Currently, there is no publicly available data specifically detailing the degradation pathways

of (R)-DRF053 dihydrochloride. To determine its stability and degradation profile, it is

recommended to perform forced degradation studies under various stress conditions such as

hydrolysis (acidic and basic), oxidation, photolysis, and thermal stress.

Q5: What are the known biological targets of (R)-DRF053 dihydrochloride?

A5: (R)-DRF053 dihydrochloride is a potent inhibitor of Casein Kinase 1 (CK1), Cyclin-

Dependent Kinase 1 (CDK1)/cyclin B, and Cyclin-Dependent Kinase 5 (CDK5)/p25.[1] The

reported IC50 values are 14 nM for CK1, 220 nM for CDK1/cyclin B, and 80 nM for CDK5/p25.

[1] It has been shown to prevent the CK1-dependent production of amyloid-beta in a cellular

model.[1]

Troubleshooting Guide
Problem: I am having trouble dissolving solid (R)-DRF053 dihydrochloride in DMSO.

Solution: Ensure you are using a fresh, unopened bottle of DMSO, as it is hygroscopic and

absorbed water can affect solubility.[1] Gentle warming and sonication can aid in dissolution.

[1]

Problem: My stock solution has been stored for longer than the recommended period. Is it still

usable?

Solution: It is not recommended to use stock solutions beyond their suggested storage

duration (1 month at -20°C, 6 months at -80°C) as the compound's integrity cannot be

guaranteed.[1] For critical experiments, it is always best to use a freshly prepared stock

solution.

Problem: I observe precipitation in my stock solution after thawing.
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Solution: This may be due to the concentration of the solution or improper storage. Ensure

the vial is tightly sealed to prevent solvent evaporation. Before use, allow the vial to

equilibrate to room temperature for at least 60 minutes and vortex thoroughly to ensure

homogeneity. If precipitation persists, gentle warming and sonication may be required.

Data Presentation
Table 1: Storage Recommendations for (R)-DRF053 Dihydrochloride

Form
Storage
Temperature

Duration
Special
Instructions

Solid +4°C Up to 12 months

Keep tightly sealed

and away from

moisture.[1]

Stock Solution -20°C Up to 1 month

Aliquot to avoid

freeze-thaw cycles;

keep tightly sealed.[1]

Stock Solution -80°C Up to 6 months

Aliquot to avoid

freeze-thaw cycles;

keep tightly sealed.[1]

Table 2: Solubility of (R)-DRF053 Dihydrochloride

Solvent
Maximum
Concentration
(mM)

Maximum
Concentration
(mg/mL)

Notes

Water 100 49.04

DMSO 100 49.04

May require ultrasonic

warming; use newly

opened solvent.[1]

Experimental Protocols
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Recommended Protocol for Preparing a 10 mM Stock
Solution in DMSO

Equilibration: Allow the vial of solid (R)-DRF053 dihydrochloride to equilibrate to room

temperature for at least 60 minutes before opening.

Weighing: Weigh out the desired amount of the compound using an analytical balance. For

example, to prepare 1 mL of a 10 mM stock solution, weigh out 0.49043 mg (M.W. = 490.43

g/mol ).

Dissolution: Add the appropriate volume of fresh, high-purity DMSO. For the example above,

add 100 µL of DMSO.

Solubilization: Vortex the solution thoroughly. If necessary, use an ultrasonic water bath and

gentle warming to ensure complete dissolution.

Storage: Aliquot the stock solution into smaller, single-use volumes in tightly sealed vials and

store at -20°C for up to one month or -80°C for up to six months.
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Mechanism of Action

(R)-DRF053
dihydrochloride

Casein Kinase 1 (CK1)

Inhibits (IC50 = 14 nM)

CDK1/cyclin B

Inhibits (IC50 = 220 nM)

CDK5/p25

Inhibits (IC50 = 80 nM)

Amyloid-beta Production

Promotes
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Forced Degradation Study Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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